4-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride

Specification

• CAS No.: 2204912-84-3
• Molecular Formula: C12H17BrClNO2S
• Molecular Weight: 354.69 g/mol
• IUPAC Name: 4-[(3-bromophenyl)sulfonylmethyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C12H16BrNO2S.ClH/c13-11-2-1-3-12(8-11)17(15,16)9-10-4-6-14-7-5-10;/h1-3,8,10,14H,4-7,9H2;1H
• Standard InChI Key: ABWBSMYAVWQUSU-UHFFFAOYSA-N
• SMILES: C1CNCCC1CS(=O)(=O)C2=CC(=CC=C2)Br.Cl
• Canonical SMILES: C1CNCCC1CS(=O)(=O)C2=CC(=CC=C2)Br.Cl

Introduction

4-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride is a chemical compound with the molecular formula C12H17BrClNO2S and a molecular weight of 354.69 g/mol. This compound is a derivative of piperidine, a heterocyclic amine, and incorporates a bromobenzenesulfonyl group, which is a common motif in pharmaceutical chemistry due to its potential biological activities.

Synthesis and Preparation

The synthesis of 4-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride typically involves the reaction of piperidine with a suitable sulfonylating agent, such as 3-bromobenzenesulfonyl chloride, in the presence of a base. The hydrochloride salt is formed by treating the free base with hydrochloric acid.

Biological Activity and Potential Applications

While specific biological activities of 4-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride are not well-documented in the available literature, compounds with similar structures often exhibit potential in various therapeutic areas. For example, piperidine derivatives are known for their interactions with neurotransmitter transporters, such as dopamine and norepinephrine transporters. The bromobenzenesulfonyl group may contribute to additional biological properties, such as antimicrobial effects, as seen in other sulfonamide derivatives.

Suppliers and Availability

4-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride is available from several chemical suppliers, including Jiangsu Mengde New Materials Technology Co., Ltd. and CENTURY PHARMACEUTICALS LTD. These suppliers often provide the compound for research purposes.